Cas no 2228197-08-6 (3-methyl-3-{pyrazolo1,5-apyrimidin-2-yloxy}azetidine)

• Product Name: 3-methyl-3-{pyrazolo1,5-apyrimidin-2-yloxy}azetidine
• CAS No: 2228197-08-6
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6235276
• PubChem ID: 165697865
• Update Time: 2025-05-23

3-methyl-3-{pyrazolo1,5-apyrimidin-2-yloxy}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-{pyrazolo1,5-apyrimidin-2-yloxy}azetidine
• EN300-2001231
• 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yloxy}azetidine
• 2228197-08-6

• Inchi： 1S/C10H12N4O/c1-10(6-11-7-10)15-9-5-8-12-3-2-4-14(8)13-9/h2-5,11H,6-7H2,1H3
• InChI Key： UNDOQPGTGMWCHK-UHFFFAOYSA-N
• SMILES： O(C1C=C2N=CC=CN2N=1)C1(C)CNC1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.4Ų

Additional information on 3-methyl-3-{pyrazolo1,5-apyrimidin-2-yloxy}azetidine

Comprehensive Overview of 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yloxy}azetidine (CAS No. 2228197-08-6)

The compound 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yloxy}azetidine (CAS No. 2228197-08-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a pyrazolo[1,5-a]pyrimidine core with an azetidine ring, offering versatile reactivity and potential applications in drug discovery. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing trending queries such as "pyrazolo[1,5-a]pyrimidine derivatives in drug design" and "azetidine-based bioactive compounds."

Recent studies highlight the growing demand for small-molecule modulators targeting protein-protein interactions (PPIs) and kinase inhibition. The 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yloxy}azetidine scaffold aligns with this trend due to its ability to mimic peptide motifs while maintaining metabolic stability. Researchers exploring "fragment-based drug discovery" or "kinase inhibitor libraries" often encounter this compound as a promising building block. Its CAS No. 2228197-08-6 serves as a critical identifier in patent literature and commercial catalogs, underscoring its industrial significance.

From a synthetic perspective, the incorporation of an oxygen-linked azetidine moiety enhances the compound's solubility and bioavailability—a key concern in "oral drug development" discussions. The pyrazolo[1,5-a]pyrimidine fragment, known for its electron-rich nature, facilitates interactions with biological targets like G-protein-coupled receptors (GPCRs), a hotspot in neurodegenerative and oncology research. These attributes make CAS 2228197-08-6 a frequent subject in publications addressing "privileged structures in medicinal chemistry."

Environmental and regulatory considerations also shape the discourse around this compound. With increasing emphasis on "green chemistry" and "sustainable synthesis," methodologies to produce 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yloxy}azetidine via catalytic routes or solvent-free reactions are gaining traction. Its non-toxic profile (as per available data) positions it favorably compared to traditional heterocycles flagged for ecotoxicity, addressing queries like "eco-friendly heterocyclic scaffolds."

In conclusion, 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yloxy}azetidine (CAS No. 2228197-08-6) exemplifies innovation at the intersection of synthetic chemistry and life sciences. Its adaptability to address "undruggable targets" and compatibility with high-throughput screening platforms ensure its enduring relevance. As the scientific community pivots toward "precision medicine" and "AI-driven molecular design," this compound is poised to remain a cornerstone in cutting-edge research.